2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole

• IUPAC Name: 2-[(2-chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole
• InChI: InChI=1S/C15H12ClFN4/c1-10-2-4-11(5-3-10)15-18-20-21(19-15)9-12-6-7-13(17)8-14(12)16/h2-8H,9H2,1H3
• InChI Key: ZEHCBEAHPLXDRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(N=N2)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C15H12ClFN4
• Molecular Weight: 302.73 g/mol

Description

2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole is a synthetic compound that belongs to the class of tetrazole derivatives. It has been extensively studied for its potential application in various scientific research fields.

Mechanism of Action

The mechanism of action of 2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes or proteins involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to exhibit anti-inflammatory activity by reducing the production of inflammatory mediators. Additionally, it has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole in lab experiments is its broad-spectrum antimicrobial activity. It has been found to be effective against a wide range of microorganisms, including those that are resistant to other antimicrobial agents. However, one of the limitations of using this compound is its potential toxicity, as it has been found to exhibit cytotoxicity in some cell lines.

Future Directions

There are several future directions for the study of 2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole. One possible direction is to further explore its potential as a diagnostic tool for Alzheimer's disease. Another direction is to study its potential use in combination with other antimicrobial agents to enhance its effectiveness. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and clinical trials.

Synthesis Methods

The synthesis of 2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole involves the reaction of 2-chloro-4-fluorobenzyl chloride with 4-methylphenylhydrazine to form 2-[(2-Chloro-4-fluorophenyl)methyl]-4-methylphenylhydrazine. This intermediate is then treated with sodium azide to give the desired product, 2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole.

Scientific Research Applications

2-[(2-Chloro-4-fluorophenyl)methyl]-5-(4-methylphenyl)tetrazole has been studied for its potential application in various scientific research fields. It has been found to exhibit antimicrobial, anti-inflammatory, and anticancer activities. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.